4-Iodo-2-methoxymethoxy-1-methyl-benzene

• Molecular Formula: C9H11IO2
• Molecular Weight: 278.09 g/mol
• IUPAC Name: 4-iodo-2-(methoxymethoxy)-1-methylbenzene
• InChI: InChI=1S/C9H11IO2/c1-7-3-4-8(10)5-9(7)12-6-11-2/h3-5H,6H2,1-2H3
• InChI Key: MZLJLRVDRKKRNN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)I)OCOC

Description

4-Iodo-2-methoxymethoxy-1-methyl-benzene is a useful research compound. Its molecular formula is C9H11IO2 and its molecular weight is 278.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N,N-Diisopropylethylamine (8.3 mL, 47.4 mmol) (Aldrich) was added to a suspension of 5-iodo-2-methyl-phenol (10.1 g, 43.1 mmol) (from Example 17 supra) in dichloromethane (40 mL) with cooling in an ice-water bath. Chloromethyl-methyl ether (6.5 mL, 86.1 mmol) (Aldrich) was added dropwise and the mixture stirred at room temperature for 5 hours. The mixture was then diluted with ether (200 mL) and washed with water (200 mL), followed by 0.1 N HCl (2×200 mL) and brine (200 mL). Aqueous layers were back washed with ether (200 mL). Organic solutions were combined, dried (MgSO4), filtered and concentrated. Residue was filtered through silica gel (Biotage 40 L) eluting with dichloromethane-hexenaes (1:4 V/v). Fractions were combined and concentrated to give 4-iodo-2-methoxymethoxy-1-methyl-benzene as colorless oil. (Yield 9.05 g, 75.6%).